Methyl 2-amino-3-(4-bromophenyl)propanoate

• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol
• IUPAC Name: methyl 2-amino-3-(4-bromophenyl)propanoate
• InChI: InChI=1S/C10H12BrNO2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3
• InChI Key: YQWYXOBDKUWXCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)Br)N

Description

Methyl 2-amino-3-(4-bromophenyl)propanoate is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-amino-3-(4-bromophenyl)propanoic acid 3c (24.4 g, 100 mmol) in HCl/MeOH (300 mL) was stirred at reflux overnight. TLC analysis indicated the total consumption of compound 3c. The mixture was concentrated to give 3d as a pale yellow solid (24 g, 92% yield).

Synthesis routes and methods II

Procedure details

To a solution of 2-amino-3-(4-bromophenyl)propanoic acid (2.0 g, 8.2 mmol, Chem-Impex, Cat. No. 06163) in methanol (10 mL) was added thionyl chloride (1.2 mL, 16 mmol) dropwise. The mixture was stirred at r.t. overnight and then concentrated under reduced pressure. The residue was washed with ether and dried under vacuum to afford the desired compound which was directly used in the next step reaction without further purification. LCMS (M+H)+: m/z=258.2.